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Compound of Interest

Compound Name: 1,1-Difluoroethane

Cat. No.: B1215649 Get Quote

Technical Support Center: Purification of 1,1-
Difluoroethane
This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working on the

removal of vinyl chloride from 1,1-Difluoroethane (HFC-152a).

Frequently Asked Questions (FAQs)
Q1: Why is it difficult to remove vinyl chloride from 1,1-Difluoroethane using conventional

distillation?

A1: Vinyl chloride and 1,1-Difluoroethane form an azeotrope or an azeotrope-like mixture,

particularly when the concentration of 1,1-Difluoroethane is high (above 81-85 mole%).[1][2]

An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple

distillation. This makes separating these two compounds to a high degree of purity challenging

with standard distillation techniques.[1][2]

Q2: What are the primary methods for separating vinyl chloride from 1,1-Difluoroethane?

A2: The most common and effective methods for this separation include:

Extractive Distillation: This technique involves introducing a third component, an extractive

agent, to alter the relative volatility of vinyl chloride and 1,1-Difluoroethane, thereby

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1215649?utm_src=pdf-interest
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://www.chemicalbook.com/article/1-1-difluoroethane-properties-production-process-and-uses.htm
https://patents.google.com/patent/WO1998019982A1/en
https://www.chemicalbook.com/article/1-1-difluoroethane-properties-production-process-and-uses.htm
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


breaking the azeotrope and allowing for separation.[1]

Reactive Purification: Treating the crude 1,1-Difluoroethane mixture with hydrogen fluoride

(HF) can effectively remove residual vinyl chloride.[3]

Adsorption: Using adsorbents like activated carbon can be employed to capture vinyl

chloride from the mixture.[3]

Q3: What level of purity for 1,1-Difluoroethane can be achieved with these methods?

A3: With advanced techniques like extractive distillation, it is possible to obtain 1,1-
Difluoroethane that is substantially free of vinyl chloride, with concentrations of vinyl chloride

less than 10 parts per million (ppm) by weight.[1] Treatment with hydrogen fluoride can also

yield 1,1-Difluoroethane with less than 10 mg/kg of vinyl chloride.[3]

Troubleshooting Guides
Issue 1: Conventional distillation is not achieving the desired purity of 1,1-Difluoroethane.

Cause: The formation of an azeotrope between 1,1-Difluoroethane and vinyl chloride is the

likely cause.[1][2]

Solution: Switch to an extractive distillation process. This involves introducing an extractive

agent that will increase the relative volatility of 1,1-Difluoroethane, allowing it to be

separated as the overhead product.[1]

Issue 2: The chosen extractive agent is not effective.

Cause: The extractive agent may not have the optimal properties for this specific separation.

The effectiveness of an extractive agent is related to its ability to alter the activity coefficients

of the components.[1]

Solution: Select an appropriate extractive agent. Suitable agents include aliphatic

hydrocarbons, chlorocarbons, and alcohols with normal boiling points between 10°C and

120°C.[1] The efficiency of the separation (required agent flow and number of stages)

increases with a larger activity coefficient ratio between 1,1-Difluoroethane and vinyl

chloride in the presence of the agent.[1]
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Issue 3: Residual impurities remain after purification.

Cause: The initial reaction to produce 1,1-Difluoroethane from vinyl chloride and hydrogen

fluoride can result in various by-products besides unreacted vinyl chloride, such as hydrogen

chloride, 1-chloro-1-fluoroethane, and vinyl fluoride.[1]

Solution: A multi-step purification process may be necessary. Conventional distillation can be

used initially to remove the bulk of impurities.[1] This can be followed by a more specialized

technique like extractive distillation or treatment with hydrogen fluoride to remove the

persistent vinyl chloride azeotrope.[1][3]

Experimental Protocols
Extractive Distillation for Vinyl Chloride Removal
Objective: To separate vinyl chloride from 1,1-Difluoroethane using extractive distillation to

overcome the azeotropic limitation.

Methodology:

Column Setup: Utilize an extractive distillation column with a sufficient number of theoretical

stages.

Feed Points: Introduce the crude mixture of 1,1-Difluoroethane and vinyl chloride at a lower

feed point in the column.[1] The extractive agent is introduced at an upper feed point.[1]

Extractive Agent Selection: Choose an appropriate extractive agent from the class of

aliphatic hydrocarbons, chlorocarbons, or alcohols with a boiling point between 10°C and

120°C.[1]

Process Operation: The extractive agent flows down the column, contacting the vaporous

mixture. In the presence of the agent, the relative volatility of 1,1-Difluoroethane to vinyl

chloride is increased.[1]

Product Recovery: Highly purified 1,1-Difluoroethane is recovered as the overhead product

from the top of the column.[1] The bottoms product, containing the extractive agent, vinyl

chloride, and other less volatile impurities, is collected from the bottom.[1]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/US20030109759A1/en
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/WO1998019982A1/en
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/WO1998019982A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Agent Regeneration: The extractive agent can be separated from the vinyl chloride and other

impurities in a subsequent stripper or distillation column and recycled back to the extractive

distillation column.[1]

Data Presentation
Table 1: Purity of 1,1-Difluoroethane Achievable with Different Purification Techniques

Purification Technique
Final Vinyl Chloride
Concentration

Reference

Extractive Distillation < 10 ppm by weight [1]

Treatment with Hydrogen

Fluoride
< 10 mg/kg [3]

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://patents.google.com/patent/WO1998019982A1/en
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://patents.google.com/patent/WO1998019982A1/en
https://patents.google.com/patent/US20030109759A1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extractive Distillation Column

Inputs

Outputs & Regeneration

Top of Column

Pure HFC-152a

Overhead Product

Middle Section Bottom of Column

Bottoms Product
(Agent + VCM + Impurities)

Crude Mixture
(HFC-152a + VCM)

Feed

Extractive Agent

Feed

Stripper Column

Recycled AgentVCM + Impurities

Recycle

Click to download full resolution via product page

Caption: Workflow for extractive distillation of 1,1-Difluoroethane.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1215649?utm_src=pdf-body-img
https://www.benchchem.com/product/b1215649?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215649?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Without Extractive Agent

With Extractive Agent

Azeotrope
(HFC-152a + VCM)

Difficult
Separation

Conventional
Distillation

Mixture +
Agent

HFC-152a
(More Volatile)

Increased Relative
Volatility

VCM
(Less Volatile)

Click to download full resolution via product page

Caption: Principle of extractive distillation for azeotrope breaking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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